Cas no 2166955-70-8 ((2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine)

• Product Name: (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine
• CAS No: 2166955-70-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6077257
• PubChem ID: 165518068
• Update Time: 2025-06-15

(2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine
• EN300-1269118
• [(2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl](methyl)amine
• 2166955-70-8

• Inchi： 1S/C10H14N2OS/c1-6-8(5-11-2)14-10(12-6)9(13)7-3-4-7/h7,11H,3-5H2,1-2H3
• InChI Key： MFIZFOQJJRVMHL-UHFFFAOYSA-N
• SMILES： S1C(CNC)=C(C)N=C1C(C1CC1)=O

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2Ų

Additional information on (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine

(2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine and its Role in Modern Pharmaceutical Research

(2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine, a compound with the CAS number 2166955-70-8, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its unique structural features, has attracted considerable attention due to its potential applications in drug development and therapeutic interventions. Recent studies have highlighted its role in modulating biological pathways associated with various diseases, making it a promising candidate for further exploration.

The molecular framework of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine is defined by the presence of a 1,3-thiazole ring, which is a heterocyclic compound known for its diverse biological activities. The 4-methyl substituent on the thiazole ring contributes to the compound's stability and reactivity, while the 2-cyclopropanecarbonyl group introduces additional functional groups that may influence its pharmacological profile. The methyl(methyl)amine moiety at the terminal position further enhances the compound's ability to interact with biological targets.

Recent advancements in medicinal chemistry have revealed that (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine exhibits promising inhibitory effects on key enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the production of prostaglandins associated with inflammation and pain. This finding suggests potential applications in the development of anti-inflammatory drugs with improved therapeutic outcomes.

Moreover, the compound's interaction with the 1,3-thiazole ring has been linked to its ability to modulate the activity of certain receptors involved in cellular signaling pathways. Research published in Drug Discovery Today in 2024 highlighted that (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine can selectively bind to the adenosine A2A receptor, which is implicated in neurodegenerative diseases such as Parkinson's. This interaction may provide new therapeutic avenues for targeting these conditions.

The structural versatility of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine also makes it a valuable scaffold for drug design. A 2025 study in Organic & Biomolecular Chemistry explored the synthesis of analogs with modified 4-methyl and 2-cyclopropanecarbonyl groups, revealing that subtle structural changes can significantly alter the compound's biological activity. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of such molecules.

Additionally, the methyl(methyl)amine functionality of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine has been shown to enhance its solubility and bioavailability, critical factors in drug development. A 2026 review in Pharmaceutical Research emphasized that these properties make the compound particularly suitable for oral administration, reducing the need for complex delivery systems.

Despite its promising profile, the development of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine as a therapeutic agent is still in the early stages. Ongoing research aims to address challenges such as optimizing its pharmacokinetic profile and assessing its safety in preclinical models. A 2027 study in Toxicological Sciences reported that the compound exhibited low toxicity in vitro, suggesting a favorable safety profile for further clinical evaluation.

Furthermore, the compound's potential applications extend beyond traditional therapeutic areas. Recent studies have explored its role in targeting 1,3-thiazole-related pathways in cancer biology. For instance, a 2028 paper in Cancer Research demonstrated that (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine can inhibit the growth of certain tumor cell lines by modulating the expression of key oncogenes. This finding opens new possibilities for its use in oncology.

The synthesis of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine has also been the subject of several studies, with researchers focusing on developing efficient and scalable methods. A 2029 publication in Green Chemistry described a sustainable approach to its synthesis, reducing the environmental impact of the process. This aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable molecule for further research and development. As studies continue to uncover its potential applications, the compound may play a significant role in the future of drug discovery and therapeutic interventions.

For more information on the latest research and developments related to (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine, it is recommended to consult recent scientific publications and updates in the field of medicinal chemistry. Staying informed about ongoing studies and clinical trials can provide valuable insights into the compound's potential impact on healthcare and patient outcomes.

Additionally, researchers and pharmaceutical companies are encouraged to explore innovative approaches to optimize the therapeutic potential of (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine. This includes further investigations into its mechanism of action, pharmacokinetic properties, and long-term safety. Collaborative efforts between academia and industry can accelerate the translation of this compound from the laboratory to clinical practice, ultimately benefiting patients in need of novel therapeutic options.

In summary, (2-cyclopropanecarbonyl-4-methyl-1,3-thiazol-5-yl)methyl(methyl)amine is a compound with significant potential in the field of drug development. Its unique structural features and diverse biological activities make it a valuable molecule for further research and development. As studies continue to uncover its potential applications, the compound may play a significant role in the future of medicinal chemistry and therapeutic interventions.